N-[4-(2-oxo-1-pyrrolidinyl)phenyl]-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-[4-(2-oxopyrrolidin-1-yl)phenyl]-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C13H13N5O2/c19-11-2-1-7-18(11)10-5-3-9(4-6-10)16-13(20)12-14-8-15-17-12/h3-6,8H,1-2,7H2,(H,16,20)(H,14,15,17)
• InChI Key: BXLGRQGYCZYLCH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=C(C=C2)NC(=O)C3=NC=NN3
• Molecular Formula: C13H13N5O2
• Molecular Weight: 271.27 g/mol

Description

N-[4-(2-oxo-1-pyrrolidinyl)phenyl]-1H-1,2,4-triazole-3-carboxamide, also known as OTAVA-BB 1209145, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

1. Experimental Studies on Derivatives

Research involving the 1,2,4-triazole derivatives, closely related to N-[4-(2-oxo-1-pyrrolidinyl)phenyl]-1H-1,2,4-triazole-3-carboxamide, has led to the development of new compounds with potential uses in various scientific applications. For example, Modzelewska-Banachiewicz et al. (2012) synthesized two new 1,2,4-triazole-containing alkenoic acid derivatives and evaluated their antimicrobial activities, which could have implications in medicinal chemistry and drug development (Modzelewska-Banachiewicz et al., 2012).

2. Structural and Spectroscopic Analysis

The detailed structural and spectroscopic analysis of 1,2,4-triazole derivatives offers insights into the chemical characteristics and potential applications of these compounds. Bednarek et al. (2001) conducted an extensive NMR study on 5-carboxymethyl-1,2,4-triazole and 5-oxo-1,2,4-triazine derivatives, contributing to the understanding of their molecular structure, which is essential for their application in materials science and pharmaceuticals (Bednarek et al., 2001).

3. Synthesis and Antibacterial Activity

The synthesis of 1,2,4-triazole derivatives and evaluation of their antibacterial properties have been a focus of several studies. Balandis et al. (2019) synthesized a series of new 1,3-disubstituted pyrrolidinone derivatives bearing triazole moieties and tested their antibacterial activity, highlighting potential uses in the development of new antibacterial agents (Balandis et al., 2019).

4. Applications in Organic Light-Emitting Diodes

The application of 1,2,4-triazole derivatives in the field of organic electronics, specifically in organic light-emitting diodes (OLEDs), has been explored. Liu et al. (2018) studied the molecular evolution of host materials, including 1,2,4-triazole derivatives, for high-performance phosphorescent OLEDs, indicating the potential of these compounds in advanced electronic and display technologies (Liu et al., 2018).